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Compound of Interest

Compound Name: 3-Phenyldecane

Cat. No.: B1217177 Get Quote

Essential Safety and Handling of 3-
Phenyldecane
For Immediate Reference: Navigating the Safe Use of 3-Phenyldecane in Research and

Development

Given the absence of a specific Safety Data Sheet (SDS) for 3-Phenyldecane, this document

provides essential guidance based on the safety protocols for handling low-hazard liquid

organic compounds. These procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals. Adherence to these guidelines is crucial for

maintaining a safe laboratory environment.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 3-Phenyldecane is provided

below. This information is critical for safe handling and experimental planning.
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Property Value

Molecular Formula C₁₆H₂₆[1][2]

Molecular Weight 218.38 g/mol [1][2]

CAS Number 4621-36-7[1][2]

Boiling Point 289.1 ± 7.0 °C (Predicted)

Density 0.856 ± 0.06 g/cm³ (Predicted)

Personal Protective Equipment (PPE)
When handling 3-Phenyldecane, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.[3]

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles

are required to protect against potential splashes.[4][5]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent

skin contact. For prolonged or immersive contact, heavier-duty gloves may be necessary.[4]

[5]

Body Protection: A standard laboratory coat must be worn to protect against incidental skin

contact.[4][5]

Footwear: Closed-toe shoes are required in all laboratory settings where chemicals are

handled.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Phenyldecane is crucial for maintaining a safe workflow.

Preparation:

Ensure that a designated and well-ventilated work area, preferably a chemical fume hood,

is available.
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Assemble all necessary equipment and materials before commencing work.

Verify that an appropriate fire extinguisher (e.g., Class B) and a spill kit are readily

accessible.

Handling:

Wear the appropriate personal protective equipment as outlined above.

When transferring 3-Phenyldecane, do so carefully to avoid splashing.

Keep containers of 3-Phenyldecane closed when not in use to prevent the release of any

potential vapors.

Storage:

Store 3-Phenyldecane in a cool, dry, and well-ventilated area.[6][7][8]

Keep it away from heat, sparks, and open flames.

Ensure the container is tightly sealed and clearly labeled.

Segregate from incompatible materials such as strong oxidizing agents.[6][7][8]

Disposal Plan
Proper disposal of 3-Phenyldecane and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Collect all waste containing 3-Phenyldecane in a dedicated, properly labeled, and leak-

proof container.

As 3-Phenyldecane is a non-halogenated organic compound, it should be disposed of in

a designated "non-halogenated organic waste" stream.[9][10][11][12][13]

Do not mix with halogenated solvents or other incompatible waste streams.[10][11][13]
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Container Management:

The waste container must be kept closed except when adding waste.[9][12]

The label on the waste container should clearly identify the contents, including the full

chemical name "3-Phenyldecane".[9][12]

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal company.

Under no circumstances should 3-Phenyldecane be disposed of down the drain.[11]

Experimental Workflow and Safety
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Caption: Workflow for the safe handling of 3-Phenyldecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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